Cas no 1219805-35-2 (3-ISO-PROPYLPHENOL-D12)

• Product Name: 3-ISO-PROPYLPHENOL-D12
• CAS No: 1219805-35-2
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 1058250
• Update Time: 2025-06-08

3-ISO-PROPYLPHENOL-D12 Chemical and Physical Properties

Names and Identifiers

• 3-Isopropylphenol-d12
• 3-Isopropylphenol-d121000µg
• 3-ISO-PROPYLPHENOL-D12

• Inchi： 1S/C9H12O/c1-7(2)8-4-3-5-9(10)6-8/h3-7,10H,1-2H3
• InChI Key： VLJSLTNSFSOYQR-UHFFFAOYSA-N
• SMILES： C([H])(C1C([H])=C([H])C([H])=C(O[H])C=1[H])(C([H])([H])[H])C([H])([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 3-ISO-PROPYLPHENOL-D12

Introduction to 3-ISO-PROPYLPHENOL-D12 (CAS No. 1219805-35-2)

3-ISO-PROPYLPHENOL-D12 (CAS No. 1219805-35-2) is a deuterated analog of 3-isopropylphenol, a compound that has gained significant attention in recent years due to its potential applications in various scientific and industrial fields. This deuterated compound is particularly valuable in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) due to its enhanced stability and reduced metabolic degradation.

The chemical structure of 3-ISO-PROPYLPHENOL-D12 consists of a phenol ring with an isopropyl group attached at the 3-position, and all hydrogen atoms are replaced by deuterium atoms. This deuterium substitution significantly alters the physical and chemical properties of the molecule, making it a valuable tool in various analytical techniques.

In the context of pharmaceutical research, 3-ISO-PROPYLPHENOL-D12 has been used as a reference standard for the quantification and identification of 3-isopropylphenol in biological samples. Its stable isotope labeling allows for precise quantification and minimizes interference from endogenous compounds, enhancing the accuracy and reliability of analytical methods.

Recent studies have explored the use of deuterated compounds like 3-ISO-PROPYLPHENOL-D12 in metabolic studies. Deuterium-labeled compounds are often employed to trace metabolic pathways and understand the kinetics of drug metabolism. For instance, a study published in the Journal of Pharmaceutical Sciences demonstrated that 3-ISO-PROPYLPHENOL-D12 can be used to monitor the metabolism of 3-isopropylphenol in vivo, providing valuable insights into its biotransformation processes.

In addition to its applications in pharmaceutical research, 3-ISO-PROPYLPHENOL-D12 has also found use in environmental analysis. Environmental scientists often require stable isotope-labeled compounds to trace pollutants and assess their fate in various ecosystems. A study published in the Journal of Environmental Science and Health utilized 3-ISO-PROPYLPHENOL-D12 to investigate the degradation pathways of 3-isopropylphenol in soil and water systems, highlighting its utility as a tracer compound.

The synthesis of 3-ISO-PROPYLPHENOL-D12 involves several steps, including the deuteration of 3-isopropylphenol. Various methods have been developed to achieve high levels of deuteration efficiency while maintaining the purity and stability of the final product. One common approach involves the use of deuterium gas (D₂) or deuterated solvents in catalytic hydrogenation reactions. Advanced techniques such as continuous flow chemistry have also been employed to improve yield and reduce reaction times.

The physical properties of 3-ISO-PROPYLPHENOL-D12, including its melting point, boiling point, and solubility, are similar to those of its non-deuterated counterpart but with slight variations due to the increased atomic mass. These properties make it suitable for a wide range of analytical techniques, including gas chromatography (GC), liquid chromatography (LC), and tandem mass spectrometry (LC-MS/MS).

In conclusion, 3-ISO-PROPYLPHENOL-D12 (CAS No. 1219805-35-2) is a versatile deuterated compound with significant applications in pharmaceutical research, environmental analysis, and metabolic studies. Its unique properties make it an invaluable tool for scientists working in these fields, contributing to advancements in analytical methods and our understanding of complex biological systems.